Cas no 898781-19-6 (3-(3,5-dimethylphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one)

• Product Name: 3-(3,5-dimethylphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one
• CAS No: 898781-19-6
• MF: C₁₇H₁₅F₃O
• MW: 292.295615434647
• CID: 1948141
• PubChem ID: 24726529
• Update Time: 2025-05-23

3-(3,5-dimethylphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethylphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one
• 3-(3,5-DIMETHYLPHENYL)-3',4',5'-TRIFLUOROPROPIOPHENONE
• CTK5G5938
• AG-H-66116
• KB-177596
• 3-(3,5-Dimethylphenyl)-1-(3,4,5-trifluorophenyl)-1-propanone
• 898781-19-6
• AKOS016022343
• MFCD03843914
• DTXSID40644922

• MDL： MFCD03843914
• Inchi： 1S/C17H15F3O/c1-10-5-11(2)7-12(6-10)3-4-16(21)13-8-14(18)17(20)15(19)9-13/h5-9H,3-4H2,1-2H3
• InChI Key： DATTYKXRKRFQQV-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C(CCC1C=C(C)C=C(C)C=1)=O)F)F

Computed Properties

• Exact Mass: 292.10700
• Monoisotopic Mass: 292.10749958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.53620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3-(3,5-dimethylphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one

3-(3,5-Dimethylphenyl)-1-(3,4,5-Trifluorophenyl)Propan-1-One: A Comprehensive Overview

The compound 3-(3,5-dimethylphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one, with CAS No. 898781-19-6, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a ketone group with two aromatic rings substituted with methyl and trifluoromethyl groups. The molecule's structure not only imparts it with interesting electronic properties but also makes it a promising candidate for various applications in drug discovery and advanced materials.

Recent studies have highlighted the potential of this compound in the development of novel materials for optoelectronic devices. The presence of the trifluorophenyl group significantly enhances the molecule's electron-withdrawing properties, which can be advantageous in designing materials with tailored electronic characteristics. For instance, researchers have explored its use as a building block for constructing fluorescent materials, which are critical components in modern displays and sensors.

In addition to its material science applications, this compound has shown promise in the field of medicinal chemistry. The combination of methyl and trifluoromethyl substituents on the aromatic rings creates a unique steric and electronic environment that can be exploited for drug design. Recent research has focused on its potential as a lead compound for developing anti-cancer agents. Studies have demonstrated that this compound exhibits selective cytotoxicity against certain cancer cell lines, making it a valuable starting point for further optimization.

The synthesis of 3-(3,5-dimethylphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one involves a multi-step process that typically begins with the preparation of the respective aromatic precursors. The key steps include Friedel-Crafts acylation and subsequent functionalization to introduce the trifluorophenyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact of production.

From a structural standpoint, the molecule's stability is largely attributed to its rigid aromatic framework and the electron-withdrawing effects of the trifluorophenyl group. This stability makes it suitable for use in high-temperature applications or environments where chemical resistance is paramount. Furthermore, the molecule's solubility properties have been optimized through careful substitution patterns, enhancing its utility in various industrial and pharmaceutical settings.

Looking ahead, ongoing research is exploring the use of this compound in bio-inspired materials and nanotechnology. Its ability to form self-assembled monolayers has opened new avenues for its application in nanoscale devices. Additionally, efforts are underway to investigate its biocompatibility and potential for use in biomedical applications such as drug delivery systems.

In conclusion, 3-(3,5-dimethylphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one represents a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in materials science, medicinal chemistry, and beyond. As research continues to uncover new properties and applications of this compound, its significance in both academic and industrial contexts is expected to grow significantly.